1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2-phenoxyethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-indol-1-ylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H27N5O2/c32-26(27-13-17-33-22-7-2-1-3-8-22)21-10-14-30(15-11-21)24-18-25(29-19-28-24)31-16-12-20-6-4-5-9-23(20)31/h1-9,12,16,18-19,21H,10-11,13-15,17H2,(H,27,32)
• InChI Key: XWKGONHDOOVCTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCOC2=CC=CC=C2)C3=NC=NC(=C3)N4C=CC5=CC=CC=C54
• Molecular Formula: C26H27N5O2
• Molecular Weight: 441.5 g/mol

Description

1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2-phenoxyethyl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as JNJ-40411813 and belongs to the class of piperidine carboxamides.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Novel Pyrimidine Derivatives : Studies have demonstrated efficient methods for synthesizing novel pyrimidine derivatives, highlighting the compound's utility in generating diverse molecular frameworks. These synthetic methodologies provide valuable tools for the development of compounds with potential biological activities (Vijayakumar, Karthikeyan, & Sarveswari, 2014).

Anticancer and Antimicrobial Activities

• Anticancer Potential : Research has revealed that certain pyrimidine derivatives exhibit significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents. These compounds have shown efficacy in in vivo models, blocking blood vessel formation and exhibiting cytotoxic effects (Kambappa et al., 2017).
• Antimicrobial Properties : The synthesis of pyridothienopyrimidines and related compounds has been explored for their antimicrobial activities, particularly against staphylococcal strains. These findings highlight the potential of such compounds in addressing antibiotic resistance and developing new antimicrobial therapies (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Enzyme Inhibition and Biological Evaluation

• SARS-CoV Protease Inhibition : Thienopyrimidine derivatives have been evaluated for their inhibitory activity against the SARS-CoV 3C-like protease, indicating their potential role in antiviral drug development. These compounds contribute to the understanding of molecular interactions critical for viral replication and pathogenesis (El-All et al., 2016).

Analgesic Activity

• Analgesic Properties : The exploration of N,S-containing heterocycles for their analgesic activities has provided insights into the development of new pain management solutions. The synthesis of complex molecular structures and their pharmacological evaluation underscores the therapeutic potential of pyrimidine derivatives in analgesia (Dotsenko, Krivokolysko, & Litvinov, 2012).